Cas no 240491-19-4 (N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine)

• Product Name: N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine
• CAS No: 240491-19-4
• MF: C₂₆H₅₁NO₇
• MW: 489.68564915657
• CID: 4554612
• PubChem ID: 102039489
• Update Time: 2025-11-02

N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-D-galactosyl-ß1-1''-D-erythro-sphingosine
• N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine
• N,N-diMethyl-D-galactosyl-1-1'-D-erythro-sphingosine
• Galactosyl(ss) Dimethyl Sphingosine (d18:1)
• β-D-Galactopyranoside, (2S,3R,4E)-2-(dimethylamino)-3-hydroxy-4-octadecen-1-yl
• beta-D-Galactopyranoside,(2S,3R,4E)-2-(dimethylamino)-3-hydroxy-4-octadecen-1-yl
• N,N-Dimethylpsychosine
• beta-D-Galactopyranoside, (2S,3R,4E)-2-(dimethylamino)-3-hydroxy-4-octadecen-1-yl
• (2R,3R,4S,5R,6R)-2-[(E,2S,3R)-2-(dimethylamino)-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 240491-19-4

• Inchi： 1S/C26H51NO7/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(29)20(27(2)3)19-33-26-25(32)24(31)23(30)22(18-28)34-26/h16-17,20-26,28-32H,4-15,18-19H2,1-3H3/b17-16+/t20-,21+,22+,23-,24-,25+,26+/m0/s1
• InChI Key： SJWBHOQBARABKH-QHRJNYSLSA-N
• SMILES： O1[C@H](CO)[C@H](O)[C@H](O)[C@@H](O)[C@@H]1OC[C@H](N(C)C)[C@H](O)/C=C/CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 489.36655297g/mol
• Monoisotopic Mass: 489.36655297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 19
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids

Additional information on N,N-dimethyl-D-galactosyl-?1-1'-D-erythro-sphingosine

Comprehensive Overview of N,N-dimethyl-D-galactosyl-α1-1'-D-erythro-sphingosine (CAS No. 240491-19-4)

N,N-dimethyl-D-galactosyl-α1-1'-D-erythro-sphingosine (CAS No. 240491-19-4) is a specialized glycosphingolipid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound belongs to the class of sphingolipids, which are essential components of cell membranes and play critical roles in cellular signaling, apoptosis, and immune responses. The unique structural features of this molecule, including the D-galactosyl moiety and the N,N-dimethyl modification, make it a valuable tool for studying glycosylation processes and lipid metabolism.

The growing interest in N,N-dimethyl-D-galactosyl-α1-1'-D-erythro-sphingosine is driven by its potential applications in glycobiology and drug discovery. Researchers are particularly intrigued by its ability to modulate cell-surface interactions and its role in signal transduction pathways. With the rise of personalized medicine and the increasing focus on biomarker discovery, this compound has become a subject of intense study in the context of cancer research and neurodegenerative diseases.

One of the most frequently asked questions about N,N-dimethyl-D-galactosyl-α1-1'-D-erythro-sphingosine is its mechanism of action. Studies suggest that this compound interacts with specific glycan-binding proteins, influencing cellular adhesion and communication. Its D-galactosyl component is particularly significant, as galactose-containing glycoconjugates are known to be involved in immune regulation and pathogen recognition. This makes the compound a promising candidate for developing novel therapeutics targeting infectious diseases and autoimmune disorders.

From a synthetic chemistry perspective, the preparation of N,N-dimethyl-D-galactosyl-α1-1'-D-erythro-sphingosine involves sophisticated glycosylation techniques and lipid conjugation strategies. The N,N-dimethyl group enhances the compound's stability and bioavailability, which is crucial for its application in in vitro and in vivo studies. Recent advancements in enzymatic synthesis have also opened new avenues for producing this compound with higher efficiency and purity.

The market demand for N,N-dimethyl-D-galactosyl-α1-1'-D-erythro-sphingosine is on the rise, driven by its utility in biopharmaceutical research and diagnostic development. Companies specializing in custom synthesis and high-purity biochemicals are increasingly offering this compound to meet the needs of academic and industrial researchers. Its applications extend to cell culture studies, glycan array technology, and the development of glycosylation inhibitors.

In summary, N,N-dimethyl-D-galactosyl-α1-1'-D-erythro-sphingosine (CAS No. 240491-19-4) represents a fascinating intersection of glycobiology, lipid chemistry, and drug development. Its unique properties and broad applicability make it a compound of high interest in contemporary scientific research. As the field of glycoscience continues to evolve, this molecule is poised to play an increasingly important role in advancing our understanding of cellular processes and disease mechanisms.